Cas no 920176-41-6 (N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide)

• Product Name: N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide
• CAS No: 920176-41-6
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.3522
• CID: 5460293
• Update Time: 2025-11-01

N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-(2-Methoxyphenyl)ethyl]-N2-2-thiazolylethanediamide
• N1-(2-methoxyphenethyl)-N2-(thiazol-2-yl)oxalamide
• VU0504173-1
• N-[2-(2-methoxyphenyl)ethyl]-N'-(1,3-thiazol-2-yl)oxamide
• N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide

• Inchi： 1S/C14H15N3O3S/c1-20-11-5-3-2-4-10(11)6-7-15-12(18)13(19)17-14-16-8-9-21-14/h2-5,8-9H,6-7H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： OEETWMXMBPCPMM-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])N=C1N([H])C(C(N([H])C([H])([H])C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 2.1
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide

Comprehensive Overview of N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 920176-41-6)

The compound N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 920176-41-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxyphenyl group and a thiazole ring, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule compounds like N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural versatility allows it to be tailored for specific interactions, making it a valuable tool in the fight against complex diseases. Its synthetic pathway and mechanism of action are also areas of active investigation, with many studies focusing on optimizing its bioavailability and therapeutic efficacy.

One of the most searched questions in the context of CAS No. 920176-41-6 revolves around its solubility and stability under various conditions. These properties are critical for its formulation into viable pharmaceutical products. Additionally, the compound's potential side effects and toxicity profile are frequently discussed topics, as researchers aim to ensure its safety for clinical use. The integration of computational chemistry and AI-driven drug discovery has further accelerated the understanding of this molecule, enabling more efficient structure-activity relationship (SAR) studies.

The thiazole moiety in N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide is particularly noteworthy, as it is a common feature in many FDA-approved drugs. This heterocyclic ring is known for its electron-rich nature, which facilitates interactions with biological macromolecules. Coupled with the methoxyphenyl group, the compound exhibits a balanced lipophilicity and hydrogen-bonding capacity, traits that are highly desirable in drug design.

From an industrial perspective, the synthesis of CAS No. 920176-41-6 involves multi-step organic reactions, often requiring catalysts and high-purity reagents. The scalability of its production is a key consideration, as cost-effective manufacturing processes are essential for its commercial viability. Recent innovations in green chemistry have also prompted researchers to explore environmentally friendly synthetic routes for this compound, aligning with global sustainability goals.

In conclusion, N'-2-(2-methoxyphenyl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide represents a fascinating area of study with broad implications for science and medicine. Its molecular architecture and functional groups offer endless possibilities for customization, making it a cornerstone in modern medicinal chemistry. As research continues to unfold, this compound is poised to play a pivotal role in the development of next-generation therapeutics.